![molecular formula C22H25N3O2S2 B2968104 2-(4-(Isopropylthio)phenyl)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone CAS No. 1797579-54-4](/img/structure/B2968104.png)
2-(4-(Isopropylthio)phenyl)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(Isopropylthio)phenyl)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H25N3O2S2 and its molecular weight is 427.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave Assisted Synthesis and Antibacterial Activity
Studies have explored microwave-assisted synthesis involving piperidine derivatives and their applications in producing compounds with antibacterial properties. For example, Merugu, Ramesh, and Sreenivasulu (2010) detailed the synthesis of piperidine-containing pyrimidine imines and thiazolidinones, highlighting the efficiency of microwave irradiation in chemical synthesis and the antibacterial activity of the produced compounds. This suggests that structurally complex compounds like the one could be synthesized using similar techniques to explore their potential antibacterial properties (Merugu, Ramesh, & Sreenivasulu, 2010).
Synthesis and Antimicrobial Study
Another study by Khalid et al. (2016) on the synthesis of N-substituted derivatives of 1,3,4-oxadiazole bearing compounds, including piperidine derivatives, showed moderate to significant antibacterial activity. This indicates that the compound , having a 1,3,4-oxadiazole moiety and a piperidine unit, might exhibit antimicrobial properties, warranting further investigation into its potential biological activities (Khalid et al., 2016).
Anticandidal Activity and Cytotoxicity
Research on tetrazole derivatives, including studies by Kaplancıklı et al. (2014), has shown that compounds with specific heterocyclic frameworks exhibit potent anticandidal agents with minimal cytotoxicities. This suggests that exploring the synthesis and biological evaluation of compounds with similar structural features could lead to the discovery of new therapeutic agents with specific antifungal or anticandidal activities (Kaplancıklı et al., 2014).
Synthesis, Characterization, and Biological Application
Govindhan et al. (2017) synthesized a compound through a click chemistry approach and evaluated its cytotoxicity and potential biological applications. The study exemplifies how complex organic compounds can be synthesized, characterized, and assessed for biological relevance, hinting at the multifaceted research applications of compounds with intricate structures like "2-(4-(Isopropylthio)phenyl)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone" (Govindhan et al., 2017).
Properties
IUPAC Name |
2-(4-propan-2-ylsulfanylphenyl)-1-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2S2/c1-15(2)29-19-7-5-16(6-8-19)12-20(26)25-10-3-4-17(13-25)21-23-24-22(27-21)18-9-11-28-14-18/h5-9,11,14-15,17H,3-4,10,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSIRJEFXBRGCRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)N2CCCC(C2)C3=NN=C(O3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.